Cas no 878617-56-2 (1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]piperazine)

• Product Name: 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]piperazine
• CAS No: 878617-56-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD01346601
• CID: 1072172
• PubChem ID: 6483748
• Update Time: 2025-04-20

1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(piperazin-1-ylmethyl)-1,2,5-oxadiazole
• 1-(4-Methyl-furazan-3-ylmethyl)-piperazine
• 1-(4-Methylfurazan-3-ylmethyl)-piperazine
• 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]piperazine
• IADZORFSCHBHIT-UHFFFAOYSA-N
• MFCD01346601
• CS-0251425
• 878617-56-2
• 1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]piperazine, AldrichCPR
• SCHEMBL16026472
• EN300-54717
• BB 0218755
• AKOS000678805
• NS-01612
• Z815275498
• DB-300685
• STL311016

• MDL： MFCD01346601
• Inchi： 1S/C8H14N4O/c1-7-8(11-13-10-7)6-12-4-2-9-3-5-12/h9H,2-6H2,1H3
• InChI Key： IADZORFSCHBHIT-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(CN2CCNCC2)=N1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 54.2Ų

1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]piperazine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines